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Compound of Interest

Compound Name: Methisazone

Cat. No.: B10784611

Essential Safety and Handling Guide for
Methisazone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methisazone in a laboratory setting. Adherence to these guidelines
is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Classification and Safety Summary

Methisazone is classified as a skin and eye irritant. While some suppliers may label it as non-
hazardous, the European Chemicals Agency (ECHA) Classification and Labelling (C&L)
Inventory indicates that it causes skin irritation (H315) and serious eye irritation (H319). Due to
the conflicting information, it is imperative to handle Methisazone with a degree of caution
appropriate for an irritant.
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Quantitative Safety Data

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritation

Occupational Exposure Limit (OEL)

Not established

LD50 Not established
Molecular Weight 234.28 g/mol
CAS Number 1910-68-5

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling Methisazone.

The following PPE must be worn at all times in the laboratory:

o Eye Protection: Chemical safety goggles with side shields are required to protect against

splashes.

o Hand Protection: Nitrile gloves are recommended. Always inspect gloves for integrity before

use and change them immediately if contaminated or torn.

o Body Protection: A lab coat or gown that is buttoned and has long sleeves is required to

protect the skin.

» Respiratory Protection: While generally not required for handling small quantities in a well-
ventilated area, a NIOSH-approved respirator should be used if there is a risk of generating

dust or aerosols.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Methisazone will minimize the risk of exposure and

contamination.

e Preparation:
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[e]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o

Verify that a safety shower and eyewash station are accessible and operational.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

[¢]

Don the appropriate PPE as outlined above.

e Handling:

[e]

When weighing the solid compound, do so in a fume hood or on a balance with a draft
shield to prevent the dispersion of dust.

[¢]

If creating a solution, add the solid Methisazone to the solvent slowly to avoid splashing.

[e]

Handle all containers with care to prevent spills.

o

Clearly label all solutions containing Methisazone.
e Post-Handling:
o Decontaminate the work surface with an appropriate cleaning agent.

o Remove PPE in the correct order to avoid self-contamination (gloves first, then goggles,
then lab coat).

o Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Methisazone waste is critical to prevent environmental contamination and
ensure regulatory compliance.

o Waste Segregation:

o All solid waste contaminated with Methisazone (e.g., weighing paper, contaminated
gloves, pipette tips) should be placed in a designated, clearly labeled hazardous waste
container.
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o Liquid waste containing Methisazone should be collected in a separate, labeled
hazardous waste container. Do not mix with other solvent waste unless compatible.

o Container Management:
o Keep waste containers closed except when adding waste.
o Do not overfill waste containers.
o Disposal Procedure:
o Follow your institution's specific procedures for the disposal of chemical waste.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste containers.
o Do not dispose of Methisazone or its waste down the drain or in the regular trash.

Experimental Workflow and Disposal Diagrams

The following diagrams illustrate the key procedural steps for handling and disposing of

Methisazone.
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Methisazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10784611#personal-protective-equipment-for-
handling-methisazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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